
Improving the statistical uncertainty of
Europium-152 measurements

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Europium-152

Cat. No.: B1220608 Get Quote

Technical Support Center: Europium-152
Measurements
This guide provides troubleshooting advice and frequently asked questions (FAQs) to assist

researchers, scientists, and drug development professionals in improving the statistical

uncertainty associated with Europium-152 (Eu-152) gamma spectroscopy measurements.

Frequently Asked Questions (FAQs)
Q1: What is the primary cause of high statistical uncertainty in my Eu-152 gamma spectrum?

The primary cause is an insufficient number of counts in the full-energy photopeaks of interest.

Radioactive decay is a random process, and the statistical uncertainty is inversely proportional

to the square root of the number of counts recorded. Fewer counts lead to higher relative

uncertainty.

Q2: How does increasing the measurement time affect my experiment's statistical uncertainty?

Increasing the counting (or acquisition) time is one of the most direct ways to reduce statistical

uncertainty.[1] A longer measurement period allows for the accumulation of more gamma-ray

counts in each peak, which improves the counting statistics and, therefore, reduces the

uncertainty of the measurement.[1] For low-activity samples, achieving an uncertainty of less

than 1% may require counting times of 24 hours or more.[1]
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Q3: My sample has very low activity. What is a reasonable counting time to aim for?

For low-activity samples, the required counting time depends entirely on the desired level of

uncertainty. It is not uncommon for measurements to last 24, 48, or even 72 hours to obtain

statistically significant results and to accurately account for the background radiation.[2] The

goal is to collect enough counts in the smallest peak of interest to meet your analytical

requirements.

Q4: How can I optimize the physical setup (counting geometry) to improve measurement

statistics?

Optimizing the counting geometry increases the number of gamma rays that reach the detector.

Key strategies include:

Minimizing Source-to-Detector Distance: The closer the sample is to the detector, the higher

the detection efficiency.[3]

Using Appropriate Containers: For bulk or liquid samples, using a Marinelli beaker can

significantly improve efficiency by surrounding the detector and maximizing the solid angle.

[4]

Ensuring Reproducibility: Always place the sample in the exact same position and orientation

relative to the detector for all measurements, including calibrations.

Q5: My detector's "dead time" is high (e.g., >10%). How does this affect uncertainty and what

should I do?

High dead time occurs when the count rate is too high for the system to process all incoming

signals, leading to lost counts.[5] While primarily a source of systematic error, it can complicate

uncertainty calculations.[6] To manage high dead time:

Increase the distance between the source and the detector.

If possible, use a source with lower activity for the measurement.

Utilize electronic dead-time correction methods available in modern spectroscopy systems,

such as Zero Dead Time (ZDT) correction.[6] In practice, a dead time of up to 3-5% is often
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considered acceptable for routine measurements.[7]

Q6: How does background radiation impact my measurement's uncertainty, and how can it be

mitigated?

Background radiation from cosmic rays and naturally occurring radionuclides contributes to the

counts in your spectrum, particularly under the photopeaks.[8] This increases the uncertainty in

the calculation of the net peak area. To mitigate this:

Use Shielding: House the detector in a shield made of a high-density material like lead to

absorb external gamma rays.[3]

Perform Background Subtraction: Conduct a separate, long-duration measurement of the

background with no sample present.[2] This background spectrum can then be subtracted

from the sample spectrum during analysis.

Troubleshooting Guide
This guide addresses the common issue of high statistical uncertainty in Eu-152

measurements.
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Symptom Possible Cause Recommended Solution

High statistical uncertainty

(>10%) on major Eu-152

peaks.

Insufficient Counting Time: The

total counts in the region of

interest (ROI) are too low.

Increase the data acquisition

time. As shown in Table 2, a

tenfold increase in counts

halves the relative uncertainty.

Poor Counting Geometry: The

sample is too far from the

detector, or the sample

container is not optimal.

Decrease the source-to-

detector distance.[3] For

volume samples, use a

Marinelli beaker. Ensure the

sample is centered and

reproducible.

High or Improperly Subtracted

Background: External radiation

is increasing the baseline

noise under the peaks.

Verify the integrity of the lead

shielding. Acquire a long-

duration background spectrum

(ideally for the same duration

as the sample count) and use

it for correction in your analysis

software.[2]

High Dead Time: The count

rate is saturating the detector

electronics, leading to lost

events and incorrect

uncertainty propagation.

Increase the source-to-

detector distance to lower the

incident count rate. Aim for a

dead time below 5-10% for

most applications.

Incorrect Data Analysis: The

peak and background regions

of interest (ROIs) are

improperly defined in the

spectroscopy software.

Review the ROIs to ensure the

peak is fully encompassed and

the background regions are

representative of the baseline

and do not include

contributions from other peaks.

Data Presentation
Table 1: Key Gamma-Ray Energies and Emission Probabilities for Europium-152
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Eu-152 is an ideal source for efficiency calibration due to its multiple, well-separated gamma-

ray emissions over a wide energy range.[9]

Energy (keV)[10][11]
Emission Probability (%)
[10][11]

Primary Decay Mode[12]

121.78 28.67 Electron Capture (EC)

244.70 7.55 Electron Capture (EC)

344.28 26.56 Beta Minus (β-)

778.90 12.96 Beta Minus (β-)

964.08 14.65 Electron Capture (EC)

1112.07 13.67 Electron Capture (EC)

1408.01 21.07 Electron Capture (EC)

Table 2: Relationship Between Total Counts in a Peak and Statistical Uncertainty

This table illustrates the fundamental principle of counting statistics, where the relative

uncertainty decreases as the total number of counts (N) increases.

Total Counts (N) Standard Deviation (√N)
Relative Statistical
Uncertainty (√N / N * 100%)

100 10 10.0%

1,000 31.6 3.2%

10,000 100 1.0%

100,000 316.2 0.3%

1,000,000 1000 0.1%

Experimental Protocols
Protocol 1: Determining Optimal Counting Time
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Define Requirement: Determine the maximum acceptable statistical uncertainty for the Eu-

152 photopeak with the lowest expected counts (or lowest emission probability) that is critical

for your analysis.

Initial Short Measurement: Place your Eu-152 source in the final measurement geometry and

acquire a short spectrum (e.g., 10-30 minutes).

Calculate Net Peak Counts: Using your spectroscopy software, determine the net counts (N)

in the critical photopeak for the short acquisition time (t).

Estimate Required Time: Calculate the required time (T) to reach your target uncertainty (U,

in percent) using the following formula:

T = (100 / U)² * (t / N)

Set Final Measurement: Set the acquisition time to the calculated value (T) and perform the

final measurement.

Verification: After the final measurement, verify that the statistical uncertainty reported by

your software for the critical peak meets your requirement.

Protocol 2: Standard Operating Procedure for a High-Precision Eu-152 Measurement

System Preparation:

Ensure the High-Purity Germanium (HPGe) detector is cooled to operating temperature.

Perform energy and efficiency calibrations using a certified multi-nuclide or Eu-152

standard source. The uncertainty of the calibration should be minimized by acquiring a

high-statistics calibration spectrum.[7]

Background Acquisition:

Remove all sources from the detector shield.

Acquire a background spectrum for a duration equal to or greater than the planned sample

measurement time.[2]
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Sample Placement:

Place the Eu-152 sample at a fixed, reproducible distance from the detector endcap.

Ensure the geometry matches the one used for the efficiency calibration to minimize

systematic errors.[7]

Data Acquisition:

Begin data acquisition, monitoring the count rate and detector dead time.

If dead time exceeds 10%, consider increasing the source-to-detector distance and re-

evaluating the efficiency for that position.

Acquire data for the pre-determined optimal counting time (see Protocol 1).

Data Analysis:

Load the sample spectrum into the analysis software.

Apply the energy and efficiency calibrations.

Subtract the previously acquired background spectrum.

Identify the Eu-152 peaks and calculate their net areas and associated statistical

uncertainties.

Review the fit for each peak to ensure the analysis software has correctly modeled the

peak and the underlying background.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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